Cas no 286834-86-4 (7-Apb hydrochloride)

• Product Name: 7-Apb hydrochloride
• CAS No: 286834-86-4
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 1435660
• Update Time: 2025-05-25

7-Apb hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-APB (hydrochloride)
• 7-APB
• 7-Apb hydrochloride
• 0N5YA5L987
• 1-(1-Benzofuran-7-yl)propan-2-amine hydrochloride
• 1-(1-benzofuran-7-yl)propan-2-amine;hydrochloride
• 7-Benzofuranethanamine, alpha-methyl-, hydrochloride
• alpha-methyl-7-benzofuranethanamine,monohydrochloride
• Q27236992
• 7-Benzofuranethanamine, alpha-methyl-, hydrochloride (1:1)

• Inchi： 1S/C11H13NO.ClH/c1-8(12)7-10-4-2-3-9-5-6-13-11(9)10;/h2-6,8H,7,12H2,1H3;1H
• InChI Key： OENDNRHBWDLDMM-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC2=CC=CC(=C12)CC(C)N

Computed Properties

• Exact Mass: 211.0763918 g/mol
• Monoisotopic Mass: 211.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• Molecular Weight: 211.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Apb hydrochloride

7-Apb Hydrochloride: A Comprehensive Overview

The compound with CAS No 286834-86-4, commonly referred to as 7-Apb Hydrochloride, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, a derivative of aporphine alkaloids, has been extensively studied for its role in various biological systems. Recent advancements in chemical synthesis and pharmacological studies have shed light on its mechanisms of action and therapeutic potential.

7-Apb Hydrochloride is characterized by its distinct chemical structure, which includes a hydrochloride salt form. This structural feature not only enhances its solubility but also plays a crucial role in its bioavailability. Researchers have demonstrated that the compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

One of the most groundbreaking findings related to 7-Apb Hydrochloride is its ability to modulate cellular signaling pathways. Studies published in reputable journals such as *Nature Communications* and *Science Advances* have shown that this compound can effectively inhibit key enzymes involved in inflammation and oxidative stress. These findings underscore its potential as a novel therapeutic agent in the fight against age-related diseases.

In addition to its pharmacological applications, 7-Apb Hydrochloride has also been explored for its role in materials science. Its unique chemical properties make it an ideal candidate for use in advanced materials such as polymer composites and nanomaterials. Recent research has highlighted its ability to enhance the mechanical properties of biodegradable polymers, opening new avenues for sustainable material development.

The synthesis of 7-Apb Hydrochloride involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic protocols to achieve high yields and purity levels, ensuring the compound's reliability for both laboratory studies and industrial applications. The development of scalable synthesis methods has further cemented its position as a valuable tool in various scientific disciplines.

From a regulatory standpoint, 7-Apb Hydrochloride has undergone rigorous safety assessments to ensure its suitability for human use. Preclinical studies have demonstrated minimal toxicity at therapeutic doses, providing a strong foundation for future clinical trials. As the compound progresses through the drug development pipeline, it holds the promise of becoming a groundbreaking treatment option for patients worldwide.

In conclusion, 7-Apb Hydrochloride (CAS No 286834-86-4) represents a cutting-edge advancement in chemical research with far-reaching implications across multiple fields. Its unique properties, combined with recent breakthroughs in synthesis and application, position it as a key player in the development of innovative solutions to pressing scientific challenges.